3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1566017-21-7) is a heterocyclic organic compound with the molecular formula C₉H₁₄N₂O₂ and a molecular weight of 182.22 g/mol . Structurally, it features a dihydropyridinone core substituted with an amino group at the 3-position and a 2-methoxypropyl group at the 1-position. The methoxypropyl substituent introduces both ether oxygen (capable of hydrogen bonding) and alkyl chain flexibility, which may influence solubility, reactivity, and biological interactions.
Properties
Molecular Formula |
C9H14N2O2 |
|---|---|
Molecular Weight |
182.22 g/mol |
IUPAC Name |
3-amino-1-(2-methoxypropyl)pyridin-2-one |
InChI |
InChI=1S/C9H14N2O2/c1-7(13-2)6-11-5-3-4-8(10)9(11)12/h3-5,7H,6,10H2,1-2H3 |
InChI Key |
KTAPZGHXSWAENO-UHFFFAOYSA-N |
Canonical SMILES |
CC(CN1C=CC=C(C1=O)N)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a precursor compound containing the necessary functional groups. For example, the reaction of a 3-amino-1,2,4-triazole derivative with a suitable electrophile can lead to the formation of the desired pyridinone ring .
Industrial Production Methods
Industrial production methods for this compound may involve multi-step synthesis routes that are optimized for yield and purity. These methods often include the use of catalysts and specific reaction conditions to ensure efficient production. The exact details of industrial methods can vary depending on the scale and specific requirements of the production process.
Chemical Reactions Analysis
Types of Reactions
3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation states, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The amino and methoxypropyl groups can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted pyridinone compounds.
Scientific Research Applications
3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.
Industry: The compound can be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets. The amino and methoxypropyl groups can form hydrogen bonds and other interactions with biological molecules, influencing their activity. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Variations
Table 1: Structural and Molecular Comparison
Substituent Impact on Properties
2-Methoxypropyl Group (Target Compound) :
- The linear methoxypropyl group balances hydrophilicity (via ether oxygen) and moderate lipophilicity (alkyl chain). This may enhance solubility in polar solvents compared to purely alkyl-substituted analogues.
The additional methyl group increases molecular weight by ~14 g/mol, which could marginally affect pharmacokinetics .
Hypothetical Research Implications
- Solubility : The target compound’s methoxy group may confer better water solubility than the cyclopropylmethyl analogue.
- Bioactivity : The cyclopropylmethyl variant’s rigidity could enhance binding affinity to hydrophobic enzyme pockets, whereas the branched methoxy-2-methylpropyl derivative might exhibit reduced bioavailability due to steric effects.
- Synthetic Accessibility : Linear substituents (e.g., methoxypropyl) are typically easier to synthesize than strained cyclopropane systems, which require specialized reagents .
Biological Activity
3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one (CAS Number: 1566017-21-7) is a dihydropyridine derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which may contribute to various pharmacological effects. This article aims to summarize the biological activity of this compound based on available research findings, including case studies and relevant data.
- Molecular Formula : C₉H₁₄N₂O₂
- Molecular Weight : 182.22 g/mol
- IUPAC Name : 3-Amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one
- InChI Key : Not available in the search results.
Biological Activities
The biological activities of 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one have been explored in several studies, focusing primarily on its potential therapeutic applications.
Antimicrobial Activity
The compound's antimicrobial activity has been investigated in relation to Helicobacter pylori and urease inhibition. Compounds with similar structures have shown significant antimicrobial effects, indicating that 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one may also possess similar properties .
Neuroprotective Effects
Dihydropyridine derivatives are known for their neuroprotective effects. Studies have shown that these compounds can protect neuronal cells from oxidative stress and apoptosis. While direct evidence for 3-amino-1-(2-methoxypropyl)-1,2-dihydropyridin-2-one is scarce, its structural characteristics suggest it may confer similar neuroprotective benefits.
Case Studies
Several case studies have highlighted the biological activities of related compounds:
- Antitumor Efficacy : A study on a series of dihydropyridine derivatives revealed that some exhibited significant cytotoxicity against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis through mitochondrial pathways .
- Urease Inhibition : Research on urease inhibitors demonstrated that certain dihydropyridine derivatives effectively inhibited urease activity, which is crucial for the survival of H. pylori in gastric environments .
Data Table: Biological Activities of Related Compounds
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
